Cas no 171287-68-6 (null)

• Product Name: null
• CAS No: 171287-68-6
• MF: C₆H₁₀O₃
• MW: 130.141802310944
• CID: 905454
• PubChem ID: 641833
• Update Time: 2025-04-19

null Chemical and Physical Properties

Names and Identifiers

• null
• 2-Butanone, 3-(acetyloxy)-, (S)- (9CI)
• SCHEMBL359717
• 171287-68-6
• [(2S)-3-oxobutan-2-yl] acetate

• Inchi： 1S/C6H10O3/c1-4(7)5(2)9-6(3)8/h5H,1-3H3/t5-/m0/s1
• InChI Key： ZKPTYCJWRHHBOW-YFKPBYRVSA-N
• SMILES： O(C(C)=O)[C@H](C(C)=O)C

Computed Properties

• Exact Mass: 130.063
• Monoisotopic Mass: 130.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37